Cas no 884497-42-1 ((4-methoxyphenyl)methyl(3-methoxypropyl)amine)

• Product Name: (4-methoxyphenyl)methyl(3-methoxypropyl)amine
• CAS No: 884497-42-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 1086212
• PubChem ID: 3853458
• Update Time: 2025-10-29

(4-methoxyphenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-N-(4-methoxybenzyl)propan-1-amine
• (4-methoxybenzyl)(3-methoxypropyl)amine(SALTDATA: HCl)
• 3-methoxy-N-[(4-methoxyphenyl)methyl]propan-1-amine
• (4-methoxyphenyl)methyl(3-methoxypropyl)amine
• [(4-METHOXYPHENYL)METHYL](3-METHOXYPROPYL)AMINE
• AKOS002624686
• EN300-168446
• 884497-42-1
• (4-METHOXYBENZYL)(3-METHOXYPROPYL)AMINE
• CHEMBL4592242
• CHEMBRDG-BB 4004360
• DTXSID10397352
• CS-0303536
• DB-344742

• MDL： MFCD05863663
• Inchi： 1S/C12H19NO2/c1-14-9-3-8-13-10-11-4-6-12(15-2)7-5-11/h4-7,13H,3,8-10H2,1-2H3
• InChI Key： PTFWYICRTCPUQP-UHFFFAOYSA-N
• SMILES： O(C)CCCNCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.992
• Boiling Point: 306.6°C at 760 mmHg
• Flash Point: 126.9°C
• Refractive Index: 1.496
• PSA: 30.49000
• LogP: 2.21220

Additional information on (4-methoxyphenyl)methyl(3-methoxypropyl)amine

Comprehensive Guide to (4-Methoxyphenyl)Methyl(3-Methoxypropyl)Amine (CAS No. 884497-42-1): Properties, Applications, and Market Insights

(4-Methoxyphenyl)methyl(3-methoxypropyl)amine (CAS No. 884497-42-1) is a specialized amine derivative with a unique molecular structure that combines methoxy-functionalized aromatic and aliphatic components. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile applications as a building block for drug discovery and material science. The presence of dual methoxy groups enhances its solubility and reactivity, making it valuable for organic synthesis.

Recent trends in green chemistry have increased demand for amine-based intermediates like 884497-42-1, particularly in the development of biodegradable polymers and non-toxic catalysts. Researchers are exploring its potential in sustainable synthesis routes, aligning with global initiatives to reduce environmental impact. The compound's low toxicity profile (as per available data) makes it preferable over traditional amines in certain applications.

From a molecular structure perspective, (4-methoxyphenyl)methyl(3-methoxypropyl)amine features a benzylamine core with a 3-methoxypropyl substituent. This arrangement contributes to its amphiphilic character, allowing interactions with both polar and non-polar systems. Its logP value (predicted) suggests moderate lipophilicity, which is crucial for drug delivery systems and material compatibility studies.

The synthetic applications of CAS 884497-42-1 are extensive. In pharmaceutical research, it serves as a precursor for CNS-active compounds, particularly those targeting neurotransmitter pathways. The methoxy groups provide sites for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. Current studies investigate its utility in developing selective enzyme inhibitors and receptor modulators.

Industrial applications leverage the compound's properties in specialty chemical formulations. Its amine functionality makes it valuable for corrosion inhibition in mild environments, while the aromatic moiety contributes to UV stabilization effects. Manufacturers are increasingly incorporating 884497-42-1 into advanced material coatings that require both durability and environmental compatibility.

Market analysis indicates growing demand for fine chemicals like (4-methoxyphenyl)methyl(3-methoxypropyl)amine, driven by expansion in Asian pharmaceutical hubs. The compound's supply chain remains robust, with major producers offering GMP-grade quantities for research applications. Price trends reflect its niche market status, with purity levels (>98%) commanding premium valuations in contract manufacturing agreements.

Quality control protocols for CAS 884497-42-1 typically involve HPLC analysis and spectroscopic verification (1H/13C NMR). Storage recommendations emphasize protection from moisture and oxidation, with inert atmosphere packaging available for sensitive applications. Regulatory status varies by region, but most jurisdictions classify it as a research chemical without significant restrictions.

Emerging research explores the compound's potential in bioorthogonal chemistry and click chemistry applications. The amine group serves as an effective conjugation site for biomolecule labeling, while the methoxy substituents provide stability against metabolic degradation. These properties position 884497-42-1 as a candidate for diagnostic probe development in medical imaging.

Environmental and safety assessments of (4-methoxyphenyl)methyl(3-methoxypropyl)amine suggest moderate biodegradability under aerobic conditions. While not classified as hazardous, standard laboratory precautions (gloves, ventilation) are recommended during handling. The compound's ecological impact appears minimal based on current data, supporting its use in green chemistry initiatives.

Future prospects for CAS 884497-42-1 include potential applications in energy storage materials and organic electronics. Its electron-donating properties (from methoxy groups) make it interesting for conductive polymer research. Additionally, the pharmaceutical industry continues to explore its derivatives for targeted drug delivery systems, particularly in CNS therapeutics.